Cas no 864937-56-4 (N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-56-4
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 6239045
• PubChem ID: 3517944
• Update Time: 2025-05-24

N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• F1301-0020
• N-(4-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• AKOS001285541
• N-(4-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 864937-56-4

• Inchi： 1S/C13H12N2O3S/c1-8-3-2-4-10-11(8)14-13(19-10)15-12(16)9-7-17-5-6-18-9/h2-4,7H,5-6H2,1H3,(H,14,15,16)
• InChI Key： QURXZFKNUVNJAL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=COCCO2)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864937-56-4)

N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide, identified by its CAS number 864937-56-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The benzothiazole moiety and the dioxine core are particularly noteworthy, as they are known for their diverse pharmacological properties and roles in drug design.

The structural framework of N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological profile. The benzothiazole ring system is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methyl group at the 4-position of the benzothiazole ring enhances its solubility and bioavailability, which are critical factors in drug development.

The dioxine moiety in this compound adds another layer of complexity and functionality. Dioxines, or polychlorinated dibenzo-p-dioxins (PCDDs), are known for their environmental persistence and toxicity; however, derivatives of dioxine with modifications in their structure can exhibit different biological responses. In the case of N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide, the dihydrodioxine ring is likely to contribute to the compound's interactions with biological targets by providing specific binding sites for enzymes or receptors.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The combination of benzothiazole and dioxine moieties offers a promising platform for designing molecules with enhanced pharmacological properties. For instance, studies have shown that benzothiazole derivatives can modulate various signaling pathways involved in inflammation and cancer progression. The carboxamide functional group at the 2-position of the dioxine ring further extends the potential for biological activity by allowing interactions with nucleophilic sites on target proteins.

The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The key steps typically include condensation reactions between appropriately substituted benzothiazole precursors and dioxine derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon skeleton of this molecule efficiently.

Evaluation of the pharmacological potential of N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide has been conducted through both in vitro and in vivo studies. Preliminary results indicate that this compound exhibits notable activity against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation. Additionally, it demonstrates anti-inflammatory properties by modulating cytokine production pathways. These findings suggest that further investigation into its mechanism of action could lead to the development of novel therapeutic agents.

The compound's ability to interact with biological targets is further supported by computational studies using molecular modeling techniques. These studies have helped elucidate the binding modes of N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide with potential receptors or enzymes. By understanding these interactions at a molecular level, researchers can make informed modifications to improve its efficacy and selectivity.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864937-56-4)